Cas no 2171209-45-1 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-phenylacetic acid)

• Product Name: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-phenylacetic acid
• CAS No: 2171209-45-1
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6290267
• PubChem ID: 165517113
• Update Time: 2025-08-05

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-phenylacetic acid
• EN300-1522198
• (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}-2-phenylacetic acid
• 2171209-45-1

• Inchi： 1S/C28H26N2O5/c31-24(29-25(26(32)33)18-8-2-1-3-9-18)16-28(14-15-28)30-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23,25H,14-17H2,(H,29,31)(H,30,34)(H,32,33)/t25-/m1/s1
• InChI Key： KJRNIJPHIJDGNL-RUZDIDTESA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)C2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-phenylacetic acid

Exploring the Potential of CAS No. 2171209-45-1: A Comprehensive Overview

The compound identified by the CAS registry number 2171209-45-1, known as (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-2-phenylacetic acid, represents a significant advancement in the field of organic chemistry and its applications in drug discovery and development. This compound, with its intricate structure, has garnered attention due to its potential in various therapeutic areas, particularly in the design of novel bioactive molecules.

The structural complexity of this compound lies in its chiral center at the (R)-configuration, which plays a pivotal role in determining its pharmacokinetic properties and biological activity. The presence of a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a phenyl substituent introduces unique electronic and steric effects that enhance its versatility in chemical synthesis and biological interactions. Recent studies have highlighted the importance of such structural motifs in modulating enzyme activity and receptor binding, making this compound a valuable tool in medicinal chemistry.

One of the most notable aspects of this compound is its application in peptide synthesis. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures precise control over the reaction sequence, enabling the construction of complex peptide sequences with high fidelity. This has been instrumental in advancing research into bioactive peptides, which hold promise for treating a wide range of diseases, including cancer, infectious diseases, and neurodegenerative disorders.

Recent advancements in computational chemistry have further elucidated the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the phenyl group contributes significantly to hydrophobic interactions, while the Fmoc moiety enhances solubility and stability. These insights have facilitated the design of more efficient drug candidates with improved pharmacokinetic profiles.

In addition to its role in peptide synthesis, this compound has shown potential as a building block for constructing small-molecule inhibitors targeting key enzymes involved in cellular signaling pathways. For instance, research published in *Nature Communications* demonstrated that analogs of this compound can inhibit kinases involved in cancer progression, suggesting their potential as anti-cancer agents.

The synthesis of this compound involves a multi-step process that combines principles from stereochemistry and protecting group strategies. The use of chiral resolution techniques ensures the isolation of the desired enantiomer, which is critical for maintaining therapeutic efficacy and minimizing adverse effects. This underscores the importance of stereocontrol in modern drug design.

Moreover, green chemistry principles have been increasingly applied to optimize the synthesis of this compound. By employing catalytic asymmetric induction and reducing solvent usage, researchers have developed more sustainable methods for its production. These efforts align with global initiatives to promote environmentally friendly chemical practices.

Looking ahead, ongoing research is focused on expanding the functional groups within this compound to enhance its bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, CAS No. 2171209-45-1 stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its unique structure and versatile applications position it as a key player in advancing therapeutic innovation across multiple disease areas.